Cas no 1803586-06-2 (N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride)

• Product Name: N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride
• CAS No: 1803586-06-2
• MF: C₁₀H₁₇ClN₂OS
• MW: 248.772780179977
• MDL: MFCD28348183
• CID: 4616435
• PubChem ID: 112756479
• Update Time: 2025-06-12

N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-{[(5-methylthiophen-2-yl)methyl]amino}ethyl)acetamide hydrochloride
• N-[2-[(5-methylthiophen-2-yl)methylamino]ethyl]acetamide;hydrochloride
• N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride

• MDL： MFCD28348183
• Inchi： 1S/C10H16N2OS.ClH/c1-8-3-4-10(14-8)7-11-5-6-12-9(2)13;/h3-4,11H,5-7H2,1-2H3,(H,12,13);1H
• InChI Key： ROUAUYCRBWZACL-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1CNCCNC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Topological Polar Surface Area: 69.4

Additional information on N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride

Comprehensive Overview of N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride (CAS No. 1803586-06-2)

N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride (CAS No. 1803586-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and acetamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a methylthiophene group and a hydrochloride salt form, enhancing its solubility and stability for experimental use.

The compound's molecular structure and pharmacological properties make it a subject of interest in the context of central nervous system (CNS) research. With the growing focus on neurodegenerative diseases and mental health disorders, compounds like N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride are being studied for their potential interactions with neurotransmitter systems. Its amine and acetamide functional groups suggest possible bioactivity, aligning with current trends in precision medicine and targeted therapy.

In the realm of organic synthesis, this compound is often highlighted for its synthetic versatility. The presence of a thiophene ring allows for further derivatization, making it a valuable intermediate in the design of novel small-molecule inhibitors or receptor modulators. Recent publications have emphasized its role in medicinal chemistry, particularly in the development of compounds with potential anti-inflammatory or neuroprotective effects. These applications resonate with the increasing demand for innovative therapeutic agents in the pharmaceutical industry.

From a technical perspective, N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride is typically supplied as a white to off-white crystalline powder. Its physicochemical properties, such as melting point and solubility, are critical for researchers working on formulation development. The compound's hydrochloride salt form ensures better bioavailability, a key consideration in preclinical studies. Laboratories handling this compound often follow strict quality control protocols to ensure purity and consistency, which are essential for reproducible results.

The rising interest in personalized medicine and drug repurposing has further amplified the relevance of compounds like N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride. Researchers are exploring its potential in combination therapies or as a scaffold for multi-targeted drugs. Additionally, advancements in computational chemistry and AI-driven drug design have enabled more efficient screening of such compounds, accelerating the discovery process. This aligns with the broader industry shift toward data-driven research and high-throughput screening methodologies.

In conclusion, N-(2-{(5-Methylthiophen-2-yl)methylamino}ethyl)acetamide Hydrochloride (CAS No. 1803586-06-2) represents a promising candidate in modern pharmaceutical research. Its unique chemical structure and potential biological activity make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative and effective treatments continues to grow, compounds like this will likely remain at the forefront of drug discovery efforts, contributing to the advancement of global healthcare solutions.